Cas no 175277-63-1 (Acetonitrile,2-[(2,4-difluorophenyl)thio]-)

• Product Name: Acetonitrile,2-[(2,4-difluorophenyl)thio]-
• CAS No: 175277-63-1
• MF: C₈H₅F₂NS
• MW: 185.19380736351
• MDL: MFCD00203476
• CID: 111972
• PubChem ID: 2737062
• Update Time: 2025-09-18

Acetonitrile,2-[(2,4-difluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[(2,4-difluorophenyl)thio]-
• 2-(2,4-difluorophenyl)sulfanylacetonitrile
• 2-(2,4-difluorophenylthio)ethanenitrile
• AC1MC6Q5
• CTK4D5813
• MolPort-000-146-725
• SBB090274
• SureCN7960671
• (2,4-DIFLUOROPHENYLTHIO)ACETONITRILE
• 2-[(2,4-DIFLUOROPHENYL)THIO]ACETONITRILE
• (2,4-Difluorophenylthio)acetonitrile97%
• (2,4-Difluorophenylthio)acetonitrile 97%
• 2-(2,4-diluorophenyl)sulanylacetonitrile
• DTXSID40371807
• 2-(2,4-difluorophenylthio)acetonitrile
• 175277-63-1
• AKOS009015527
• 2-((2,4-Difluorophenyl)thio)acetonitrile
• MFCD00203476
• A812016
• FT-0604582
• SCHEMBL7960671
• CHEBI:194730
• DB-044188
• [(2,4-Difluorophenyl)Sulfanyl]Acetonitrile

• MDL： MFCD00203476
• Inchi： 1S/C8H5F2NS/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5H,4H2
• InChI Key： PYIWAJKEBITMHT-UHFFFAOYSA-N
• SMILES： S(CC#N)C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 185.01100
• Monoisotopic Mass: 185.01107666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 138 °C
• PSA: 49.09000
• LogP: 2.58048
• Solubility: Not determined

Acetonitrile,2-[(2,4-difluorophenyl)thio]- Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36/37/39
• HazardClass：TOXIC

Additional information on Acetonitrile,2-[(2,4-difluorophenyl)thio]-

Comprehensive Overview of Acetonitrile,2-[(2,4-difluorophenyl)thio]- (CAS No. 175277-63-1)

Acetonitrile,2-[(2,4-difluorophenyl)thio]- (CAS No. 175277-63-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a fluorinated thioether derivative, combines the reactivity of acetonitrile with the electron-withdrawing effects of difluorophenyl groups, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery and material science, particularly in the development of novel bioactive molecules.

The molecular structure of Acetonitrile,2-[(2,4-difluorophenyl)thio]- features a thioether linkage bridging the acetonitrile moiety and a 2,4-difluorophenyl ring. This configuration enhances its stability while maintaining reactivity, a trait highly sought after in catalysis and cross-coupling reactions. Recent studies highlight its potential in green chemistry initiatives, where its efficient synthesis pathways align with sustainability goals. As the demand for eco-friendly chemical processes grows, this compound’s role in reducing hazardous byproducts is becoming a focal point for industrial applications.

In the context of user-searched trends, questions like "What are the uses of fluorinated acetonitrile derivatives?" or "How does CAS 175277-63-1 contribute to pharmaceutical synthesis?" reflect growing curiosity about its practical implications. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound, ensuring purity for high-precision applications. Its compatibility with microwave-assisted synthesis further positions it as a versatile tool for accelerating research timelines.

From a market perspective, the compound’s niche applications in electronic materials and liquid crystals have sparked interest among manufacturers. Its ability to modify interfacial properties in semiconductor fabrication is under investigation, coinciding with the surge in demand for advanced optoelectronic devices. Additionally, its low toxicity profile compared to traditional solvents makes it a candidate for safer alternatives in lab settings, addressing contemporary concerns about workplace safety.

Future research directions for Acetonitrile,2-[(2,4-difluorophenyl)thio]- may explore its bioconjugation potential or its utility in metal-organic frameworks (MOFs). As AI-driven molecular modeling advances, computational predictions about its reactivity could unlock untapped applications. This aligns with the broader scientific community’s shift toward data-driven discovery, where compounds like CAS 175277-63-1 serve as test cases for hybrid experimental-computational workflows.